Bis-(cyclohexylmethyl)acetic acid
Description
Bis-(cyclohexylmethyl)acetic acid is a branched carboxylic acid featuring two cyclohexylmethyl substituents attached to the alpha-carbon of the acetic acid backbone. This structure confers significant steric bulk and lipophilicity, making it relevant in coordination chemistry and catalysis. For example, similar compounds like cyclohexyl-β-cyclohexylethyl-acetic acid exhibit boiling points of 182–186°C (at 4 mm Hg) and densities of ~0.99 g/cm³ .
Properties
Molecular Formula |
C16H28O2 |
|---|---|
Molecular Weight |
252.39 g/mol |
IUPAC Name |
3-cyclohexyl-2-(cyclohexylmethyl)propanoic acid |
InChI |
InChI=1S/C16H28O2/c17-16(18)15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h13-15H,1-12H2,(H,17,18) |
InChI Key |
HYWIEQGSJZPUNG-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)CC(CC2CCCCC2)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
Table 1: Physical Properties of Cyclohexyl-Substituted Acetic Acids
*Inferred values based on structural analogs.
- Steric Effects : this compound is less bulky than tri(cyclohexylmethyl)acetic acid, which has been shown to enhance palladium-catalyzed intramolecular arylation yields (up to 90%) due to optimal steric shielding .
- Lipophilicity : Compared to simpler analogs like 2-(3-Methylcyclohexyl)acetic acid (MW 156.23), the bis-substituted derivative has higher lipophilicity, favoring applications in hydrophobic environments .
Industrial and Pharmaceutical Relevance
- Pharmaceutical Intermediates : Compounds like 2-((1-Benzylcyclohexyl)oxy)acetic acid (CAS 893769-81-8) are used in drug synthesis, suggesting bis-cyclohexylmethyl derivatives could serve as intermediates for bioactive molecules .
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